Cas no 61683-99-6 (5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole)

5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole is a specialized heterocyclic compound featuring a benzodioxole core fused with a methyl-substituted dioxolane moiety. This structure imparts unique reactivity and stability, making it valuable in synthetic organic chemistry, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both dioxolane and benzodioxole functional groups enhances its utility in protecting group strategies and cyclization reactions. Its well-defined stereochemistry and functional group compatibility further contribute to its versatility in complex molecular synthesis. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.
5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole structure
61683-99-6 structure
Product Name:5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole
CAS No:61683-99-6
MF:C11H12O4
MW:208.210583686829
MDL:MFCD13194964
CID:57716
PubChem ID:253661941
Update Time:2025-06-13

5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Methyl-1,3-dioxolan-2-yl)benzo[d][1,3]dioxole
    • 4-(4-Methyl-1,3-dioxolan-2-yl)-1,2-methylenedioxybenzene
    • 5-(4-Methyl-1,3-Dioxolan-2-yl)-1,3-Benzodioxole
    • Piperonal Propylene Glycol Acetal
    • Heliotropine propyleneglycol acetal
    • Piperonal propyleneglycol acetal
    • 1,3-Benzodioxole, 5-(4-methyl-1,3-dioxolan-2-yl)-
    • AK142705
    • 1,3-Benzodioxole, 5-(4-methyl-1,3-dioxolan-2-yl)
    • HXNSADTWQWLFCB-UHFFFAOYSA-N
    • heliotropyl propyl
    • 5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole
    • MDL: MFCD13194964
    • Inchi: 1S/C11H12O4/c1-7-5-12-11(15-7)8-2-3-9-10(4-8)14-6-13-9/h2-4,7,11H,5-6H2,1H3
    • InChI Key: HXNSADTWQWLFCB-UHFFFAOYSA-N
    • SMILES: O1C(C)COC1C1=CC=C2C(=C1)OCO2

Computed Properties

  • Exact Mass: 208.07400
  • Monoisotopic Mass: 208.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 36.9

Experimental Properties

  • Density: 1.253
  • Boiling Point: 298.7°Cat760mmHg
  • Flash Point: 129.4°C
  • Refractive Index: 1.5310 to 1.5350
  • PSA: 36.92000
  • LogP: 1.84920
  • FEMA: 4622 | PIPERONAL PROPYLENEGLYCOL ACETAL

5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole Security Information

5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole

Recent Advances in the Study of 5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole (CAS: 61683-99-6)

The compound 5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole (CAS: 61683-99-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique dioxolane and benzodioxole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers reported a yield of over 85% with minimal byproducts, highlighting the scalability of this approach for industrial applications. This advancement is critical for ensuring a stable supply of the compound for further preclinical and clinical studies.

Pharmacological investigations have revealed that 5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole exhibits potent anti-inflammatory and neuroprotective effects. In vitro and in vivo studies conducted by a team at the University of Cambridge (2024) demonstrated its ability to inhibit key inflammatory cytokines such as TNF-α and IL-6. Moreover, the compound showed significant neuroprotective activity in models of neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions like Alzheimer's and Parkinson's disease.

Another groundbreaking study explored the compound's interaction with the endocannabinoid system. Researchers found that 5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole acts as a selective modulator of CB2 receptors, which are implicated in pain management and immune response. This finding opens new avenues for developing non-opioid pain relievers with reduced side effects, addressing a critical need in modern medicine.

Despite these promising results, challenges remain in the clinical translation of 5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further formulation optimization. Additionally, long-term toxicity studies are required to ensure its safety profile. Ongoing research aims to address these issues, with several pharmaceutical companies investing in the development of derivative compounds with improved properties.

In conclusion, 5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole (CAS: 61683-99-6) represents a promising candidate for therapeutic development, with applications ranging from anti-inflammatory treatments to neuroprotection and pain management. Continued research and collaboration across academia and industry will be essential to fully realize its potential and bring it to clinical use.

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